3-(Tetrahydro-furan-3-yl)-propylamine hydrochloride
Overview
Description
3-(Tetrahydro-furan-3-yl)-propylamine hydrochloride (THFP-HCl) is a synthetic compound that is used in various scientific research applications. It is a white crystalline powder, soluble in water, with a molecular weight of 215.64 g/mol. THFP-HCl is a synthetic derivative of the naturally occurring amino acid, proline, and is used as an intermediate in the synthesis of other compounds. THFP-HCl has been used in the synthesis of peptides, peptidomimetics, and other biologically active molecules.
Scientific Research Applications
Synthesis of Novel Compounds
The compound 3-(Tetrahydro-furan-3-yl)-propylamine hydrochloride appears to contribute significantly to the field of synthetic organic chemistry. Its derivatives have been involved in the creation of novel substances with potential pharmacological activities. For instance, derivatives of this compound have been used in the synthesis of a series of compounds for their antidepressant and antianxiety activities. These synthesized compounds showed significant activity in behavioral tests, indicating their potential in therapeutic applications (Kumar et al., 2017).
Development of Antitumor Agents
The compound also plays a role in the development of antitumor agents. Novel propylamines, synthesized using 3-(Tetrahydro-furan-3-yl)-propylamine hydrochloride, were studied for their cytotoxic properties, showing that the structure of the amine and the alkyl substituent at the silicon atom significantly affect their cytotoxicity. This highlights the compound's relevance in creating new antitumor medications (Ignatovich et al., 2012).
Antimicrobial and Antioxidant Properties
Additionally, derivatives of 3-(Tetrahydro-furan-3-yl)-propylamine hydrochloride have demonstrated antimicrobial and antioxidant properties. The synthesis of these derivatives and their subsequent testing revealed notable activity against various microbial strains, marking their potential in combating microbial infections and oxidative stress (Kalyaev et al., 2022).
properties
IUPAC Name |
3-(oxolan-3-yl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c8-4-1-2-7-3-5-9-6-7;/h7H,1-6,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZWNLCSKOKAMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185296-74-5 |
Source
|
| Record name | 3-(oxolan-3-yl)propan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Fluoro-3'-methoxy[1,1'-biphenyl]-3-yl)-methanamine hydrochloride](/img/structure/B1391218.png)
![3-[(3-Fluorobenzyl)oxy]piperidine hydrochloride](/img/structure/B1391225.png)
![4-[4-(tert-Butyl)phenyl]piperidine hydrochloride](/img/structure/B1391232.png)
